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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3,6-Hexanetricarbonitrile, a

versatile chemical intermediate. It includes a list of commercial suppliers, detailed technical

specifications, and an exploration of its applications and chemical transformations. The

information is presented to support research, development, and procurement activities in the

chemical and pharmaceutical sciences.

Commercial Availability
1,3,6-Hexanetricarbonitrile is available from a range of chemical suppliers, catering to various

purity requirements and quantities, from laboratory research to industrial production. The

following table summarizes prominent commercial suppliers.
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Supplier Website Notes

Sigma-Aldrich --INVALID-LINK--

Offers the compound under the

Aldrich brand, suitable for

laboratory and research

applications.[1]

Wego Chemical Group --INVALID-LINK--

An industrial distributor and

supplier providing global

supply chain solutions.[2]

Ruifu Chemical --INVALID-LINK--

A leading manufacturer and

supplier in China, offering high

purity grades, particularly for

the Li-ion battery market.[3]

Benchchem --INVALID-LINK--

Supplies the compound for

research use, highlighting its

role as a versatile building

block in synthesis.[4]

Molport --INVALID-LINK--

A marketplace connecting

buyers with a variety of

suppliers, offering different

purities and quantities.[5]

Yacooscience --INVALID-LINK--

A professional supplier in

China offering the compound

for organic synthesis and as

an electrolyte additive.[6]

Capot Chemical --INVALID-LINK--
Provides chemical products for

research and development.

Warshel Chemical Ltd. --INVALID-LINK--
Offers the compound with a

minimum purity of 99.5%.[7]

Tokyo Chemical Industry (TCI) --INVALID-LINK--

A global supplier of research

chemicals, offering various

grades of the compound.[8]
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Henan Fengda Chemical

Co.,Ltd.
--INVALID-LINK--

A China-based manufactory

offering industrial and

pharmaceutical grades.[9]

Sarchem Labs --INVALID-LINK--

A supplier of specialty

chemicals for research and

production.

Wanhe Chemical --INVALID-LINK--

A supplier of fine chemicals

and pharmaceutical

intermediates.

Technical Data
1,3,6-Hexanetricarbonitrile is a specialty chemical with a unique molecular structure that

lends itself to a variety of applications. Its key physical and chemical properties are

summarized below.

Property Value Source

Chemical Name 1,3,6-Hexanetricarbonitrile [1][2][3]

Synonyms

HTCN, Hexane-1,3,6-

Tricarbonitrile, 4-

Cyanosuberonitrile

[3][5]

CAS Number 1772-25-4 [1][2][3][4]

Molecular Formula C₉H₁₁N₃ [2][3][5]

Molecular Weight 161.21 g/mol [3][4]

Appearance Colorless to light yellow liquid [3][7]

Purity >98.0% to >99.5% (GC) [3][7][8]

Boiling Point
200 °C at 0.2 mmHg; 255-260

°C at 2 mmHg
[3]

Density 1.04 g/mL at 25 °C

Refractive Index n20/D 1.465 - 1.469 [3][6]
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Safety and Handling
1,3,6-Hexanetricarbonitrile is classified as a combustible liquid and is harmful if swallowed or

inhaled.[1] Appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection, should be worn when handling this chemical.[1] Work should

be conducted in a well-ventilated area, and sources of ignition should be avoided.[1] For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 4)
No Pictogram Warning

H227: Combustible

liquid

Acute toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Acute toxicity,

Inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled

Applications in Research and Development
1,3,6-Hexanetricarbonitrile is a valuable building block in organic synthesis and has gained

significant attention for its application in advanced materials, particularly in the field of energy

storage.

Lithium-Ion Battery Electrolyte Additive
A primary application of 1,3,6-Hexanetricarbonitrile is as an electrolyte additive in high-

voltage lithium-ion batteries.[3][7] The nitrile groups are thought to coordinate with transition

metal ions on the cathode surface, forming a stable and uniform cathode-electrolyte interphase

(CEI).[7] This protective layer suppresses the decomposition of the electrolyte at high voltages,

leading to improved cycling stability and rate capability of the battery.[7]

The proposed mechanism involves the preferential oxidation of 1,3,6-Hexanetricarbonitrile on

the cathode surface, creating a robust CEI that inhibits further electrolyte degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3,6-Hexanetricarbonitrile | 1772-25-4 | Benchchem [benchchem.com]

2. CAS # 1772-25-4, 1,3,6-Hexanetricarbonitrile, Hexane-1,3,6-tricarbonitrile - chemBlink
[chemblink.com]

3. 1,3,6-HEXANETRICARBONITRILE | 1772-25-4 [chemicalbook.com]

4. CAS 1772-25-4: 1,3,6-Hexanetricarbonitrile | CymitQuimica [cymitquimica.com]

5. EP1170282A1 - Process for the preparation of hexane 1,3,6-tricarbonitrile - Google
Patents [patents.google.com]

6. lookchem.com [lookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156369?utm_src=pdf-body-img
https://www.benchchem.com/product/b156369?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b156369
https://www.chemblink.com/products/1772-25-4.htm
https://www.chemblink.com/products/1772-25-4.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6471071.htm
https://cymitquimica.com/cas/1772-25-4/
https://patents.google.com/patent/EP1170282A1/en
https://patents.google.com/patent/EP1170282A1/en
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 1,3,6-HEXANETRICARBONITRILE Seven Chongqing Chemdad Co. ，Ltd
[chemdad.com]

8. KR20170035828A - Preparation Method of 1, 3, 6-Hexanetricarbonitrile - Google Patents
[patents.google.com]

9. 1,3,6-Hexanetricarbonitrile | C9H11N3 | CID 15678 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 1,3,6-
Hexanetricarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156369#commercial-suppliers-of-1-3-6-
hexanetricarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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